Cas no 2846-96-0 (6-(morpholin-4-yl)-9H-purine)

• Product Name: 6-(morpholin-4-yl)-9H-purine
• CAS No: 2846-96-0
• MF: C₉H₁₁N₅O
• MW: 205.216540575027
• MDL: MFCD00496816
• CID: 278600
• Update Time: 2025-11-01

6-(morpholin-4-yl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Purin-6-yl)morpholine
• 4-(7H-purin-6-yl)morpholine
• 9H-Purine,6-(4-morpholinyl)-
• 2wmu
• 4-(9h-purin-6-yl)morpholine
• 4-purin-6-ylmorpholine
• 6-(morpholin-1-yl)-9H-purine
• 6-(morpholin-4-yl)-9H-purine
• 6-morpholin-4-yl-7(9)H-purine
• 6-Morpholino-9H-purine
• 6-Morpholinopurine

• MDL： MFCD00496816
• Inchi： 1S/C9H11N5O/c1-3-15-4-2-14(1)9-7-8(11-5-10-7)12-6-13-9/h5-6H,1-4H2,(H,10,11,12,13)
• InChI Key： MEOMXKNIFWDDGZ-UHFFFAOYSA-N
• SMILES： O1CCN(C2=C3C(=NC=N2)N=CN3)CC1

Computed Properties

• Exact Mass: 205.09600
• Monoisotopic Mass: 205.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.9A^2

Experimental Properties

• Density: 1.416
• Boiling Point: 527.1°C at 760 mmHg
• Flash Point: 272.6°C
• PSA: 66.93000
• LogP: 0.25450

6-(morpholin-4-yl)-9H-purine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 6-(morpholin-4-yl)-9H-purine

Introduction to 6-(morpholin-4-yl)-9H-purine (CAS No. 2846-96-0)

6-(morpholin-4-yl)-9H-purine, also known by its CAS number 2846-96-0, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This purine derivative has garnered considerable attention due to its potential therapeutic applications, particularly in the treatment of various diseases and conditions. In this comprehensive introduction, we will delve into the chemical structure, pharmacological properties, and recent advancements in the research and development of 6-(morpholin-4-yl)-9H-purine.

The chemical structure of 6-(morpholin-4-yl)-9H-purine is characterized by a purine core with a morpholine substituent at the 6-position. The purine ring system, which consists of a pyrimidine ring fused to an imidazole ring, is a fundamental structural motif found in many biologically active molecules, including nucleotides and nucleosides. The morpholine group, a six-membered heterocyclic ring containing an oxygen atom, imparts unique chemical and biological properties to the compound. These structural features contribute to the compound's ability to interact with various biological targets, making it a valuable candidate for drug development.

In terms of its pharmacological properties, 6-(morpholin-4-yl)-9H-purine has been extensively studied for its potential as an adenosine receptor antagonist. Adenosine receptors are G protein-coupled receptors (GPCRs) that play crucial roles in various physiological processes, including neurotransmission, inflammation, and cardiovascular function. By modulating these receptors, 6-(morpholin-4-yl)-9H-purine can potentially influence a wide range of therapeutic outcomes. For instance, it has shown promise in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease, where adenosine receptor modulation can help alleviate symptoms and improve cognitive function.

Recent research has also highlighted the potential of 6-(morpholin-4-yl)-9H-purine in cancer therapy. Studies have demonstrated that this compound can inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell growth and survival. Specifically, it has been shown to target the A1 adenosine receptor, which is overexpressed in certain types of cancer cells. By blocking this receptor, 6-(morpholin-4-yl)-9H-purine can reduce tumor growth and enhance the effectiveness of other anticancer treatments.

In addition to its therapeutic applications, 6-(morpholin-4-yl)-9H-purine has been explored for its potential as a research tool in understanding the biology of adenosine receptors. Its high affinity for specific adenosine receptor subtypes makes it an excellent ligand for binding studies and functional assays. Researchers have used this compound to investigate the structure-function relationships of adenosine receptors and to identify novel allosteric modulators that could lead to the development of more selective and potent drugs.

The synthesis of 6-(morpholin-4-yl)-9H-purine involves several well-established chemical reactions. One common approach is to start with 6-chloropurine and react it with morpholine under appropriate conditions to form the desired product. The reaction conditions can be optimized to achieve high yields and purity, making large-scale production feasible for both research and commercial purposes. Advances in synthetic chemistry have also led to the development of more efficient and environmentally friendly methods for synthesizing this compound.

Clinical trials involving 6-(morpholin-4-yl)-9H-purine-based drugs are ongoing to evaluate their safety and efficacy in human subjects. Preliminary results from these trials have been promising, with several compounds showing favorable pharmacokinetic profiles and minimal side effects. However, further studies are needed to fully understand the long-term effects and potential interactions with other medications.

In conclusion, 6-(morpholin-4-yl)-9H-purine (CAS No. 2846-96-0) is a versatile compound with significant potential in both therapeutic applications and basic research. Its unique chemical structure and pharmacological properties make it an attractive candidate for drug development across multiple disease areas. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic benefits of this compound will emerge, further solidifying its importance in the field of medicinal chemistry.